Cas no 1260856-85-6 (4-(2-tert-butylphenyl)piperidine)

• Product Name: 4-(2-tert-butylphenyl)piperidine
• CAS No: 1260856-85-6
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6576589
• PubChem ID: 84785659
• Update Time: 2025-06-15

4-(2-tert-butylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-tert-butylphenyl)piperidine
• EN300-1826314
• IKTLSKBABWNURI-UHFFFAOYSA-N
• SCHEMBL15935172
• 4-(2-(Tert-butyl)phenyl)piperidine
• 1260856-85-6

• Inchi： 1S/C15H23N/c1-15(2,3)14-7-5-4-6-13(14)12-8-10-16-11-9-12/h4-7,12,16H,8-11H2,1-3H3
• InChI Key： IKTLSKBABWNURI-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=CC=2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2-tert-butylphenyl)piperidine

Chemical Profile of 4-(2-tert-butylphenyl)piperidine (CAS No. 1260856-85-6)

4-(2-tert-butylphenyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1260856-85-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a bulky tert-butyl group attached to a phenyl ring, which is linked to a piperidine core. Such structural motifs are frequently explored in drug discovery due to their potential to modulate biological activity and improve pharmacokinetic properties.

The compound's unique structure positions it as a valuable scaffold for developing novel therapeutic agents. The presence of the piperidine ring, a common pharmacophore in many bioactive molecules, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the phenyl ring with a substituent at the 2-position enhances lipophilicity, which is often crucial for membrane permeability and oral bioavailability.

In recent years, there has been growing interest in piperidine derivatives as pharmacological tools. These compounds have been investigated for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The tert-butyl group, in particular, contributes to steric hindrance, which can influence binding affinity and selectivity. This makes 4-(2-tert-butylphenyl)piperidine a promising candidate for further exploration in rational drug design.

One of the most compelling aspects of this compound is its versatility as a building block. Researchers have leveraged its scaffold to develop analogs with enhanced or modified properties. For instance, modifications at the piperidine nitrogen or the phenyl ring can lead to compounds with improved solubility, reduced toxicity, or altered target specificity. Such fine-tuning is essential for optimizing drug candidates throughout the development pipeline.

Recent advancements in computational chemistry have accelerated the process of identifying promising derivatives of 4-(2-tert-butylphenyl)piperidine. Machine learning models and molecular docking simulations allow researchers to predict binding affinities and biological activities with remarkable accuracy. This high-throughput virtual screening has enabled the rapid identification of lead compounds that can be further optimized through experimental validation.

The compound's potential extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of piperidine derivatives due to their proven track record in generating successful drug candidates. The structural features of 4-(2-tert-butylphenyl)piperidine make it an attractive starting point for novel molecules targeting unmet medical needs.

From a synthetic chemistry perspective, 4-(2-tert-butylphenyl)piperidine exemplifies the elegance of organic synthesis. The preparation of this compound involves multi-step reactions that showcase modern techniques such as transition metal catalysis and cross-coupling reactions. These methods not only ensure high yields but also highlight the importance of green chemistry principles in pharmaceutical manufacturing.

The pharmacological profile of this derivative remains an active area of investigation. Preclinical studies have begun to unravel its potential therapeutic applications. Initial findings suggest that 4-(2-tert-butylphenyl)piperidine may exhibit effects on neurotransmitter systems relevant to mood regulation and cognitive function. However, further research is needed to fully elucidate its mechanism of action and clinical relevance.

In conclusion, 4-(2-tert-butylphenyl)piperidine (CAS No. 1260856-85-6) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with emerging computational tools and synthetic methodologies, position it as a cornerstone in the quest for novel therapeutics. As scientific understanding evolves, this compound is likely to play an increasingly important role in addressing complex diseases across multiple therapeutic areas.